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Cat. No.: B146680 Get Quote

A comprehensive guide to the spectroscopic signatures of 2,4-Dihydroxybenzoic acid and its

structural isomers, providing researchers, scientists, and drug development professionals with

essential data for identification and characterization.

In the realm of organic chemistry and drug development, the precise identification of molecular

structure is paramount. Isomers, compounds with the same molecular formula but different

arrangements of atoms, often exhibit distinct physical, chemical, and biological properties. This

guide offers a detailed spectroscopic comparison of 2,4-Dihydroxybenzoic acid and its five

isomers: 2,3-, 2,5-, 2,6-, 3,4-, and 3,5-Dihydroxybenzoic acid. By examining their unique

fingerprints across various analytical techniques—UV-Vis, IR, NMR, and Mass Spectrometry—

we provide a foundational resource for their differentiation.

Structural Isomers of Dihydroxybenzoic Acid
The six isomers of dihydroxybenzoic acid (C₇H₆O₄) share the same molecular weight but differ

in the substitution pattern of the two hydroxyl groups on the benzoic acid framework. These

structural nuances lead to distinct electronic and vibrational properties, which are reflected in

their spectroscopic data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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